Cas no 436811-04-0 (3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid)

• Product Name: 3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid
• CAS No: 436811-04-0
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 929123
• PubChem ID: 3151656
• Update Time: 2025-10-06

3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0(1,5)]dec-8-ene-6-carboxylic acid
• 2-(2-ethoxy-2-oxoethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
• 3-ETHOXYCARBONYLMETHYL-4-OXO-10-OXA-3-AZA-TRICYCLO[5.2.1.0*1,5*]DEC-8-ENE-6-CARBOXYLIC ACID
• 3-[(ethoxycarbonyl)methyl]-4-oxo-10-oxa-3-azatricyclo[5.2.1.0
• AKOS022041159
• HMS1387J10
• 3-ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[
• AKOS000300213
• 436811-04-0
• 3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylicacid
• BAS 05044561
• 2-(2-Ethoxy-2-oxoethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylicacid
• CCG-131249
• ChemDiv2_006542
• DB-204618
• SCHEMBL1868255
• CHEMBL1377354
• DTXSID40389962
• SMR000097533
• HMS2260E09
• 3-(2-ethoxy-2-oxoethyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
• SBB012217
• IDI1_005257
• MLS000120690
• Oprea1_111282
• 3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid

• MDL： MFCD06799422
• Inchi： 1S/C13H15NO6/c1-2-19-8(15)5-14-6-13-4-3-7(20-13)9(12(17)18)10(13)11(14)16/h3-4,7,9-10H,2,5-6H2,1H3,(H,17,18)
• InChI Key： HLRQJAXOZIIORA-UHFFFAOYSA-N
• SMILES： O1C2C=CC31CN(CC(=O)OCC)C(C3C2C(=O)O)=O

Computed Properties

• Exact Mass: 281.09000
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 538.7±50.0 °C at 760 mmHg
• Flash Point: 279.6±30.1 °C
• PSA: 93.14000
• LogP: -0.64600
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives